molecular formula C9H9BrO3 B2718983 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol CAS No. 1564844-06-9

7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol

Cat. No. B2718983
CAS RN: 1564844-06-9
M. Wt: 245.072
InChI Key: NYHMKKGZKOJEBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is a chemical compound with the molecular formula C9H9BrO2 . It has a molecular weight of 229.07 . The compound is part of the benzofuran class of compounds, which are found widely in natural products and have a range of biological and pharmacological applications .


Molecular Structure Analysis

The molecular structure of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol includes a benzofuran core, which is a heterocyclic compound with a fused benzene and furan ring . The compound also contains a bromine atom and a methoxy group attached to the benzofuran core .

It is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Chemical Synthesis and Ring Transformation

The compound 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is utilized in various synthetic chemical reactions. For instance, it serves as a precursor in the synthesis of thiazol-4-ol derivatives through reactions with 4-methoxythiobenzamide and thiourea under mildly basic conditions. These reactions involve complex mechanisms including formation of α-thioiminium or isothiouronium salts and their base-catalyzed decomposition, leading to products with potential chemical and pharmaceutical applications (Kammel, Tarabová, Růžičková, & Hanusek, 2015).

Anticholinesterase Activity

Compounds derived from 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol have been evaluated for their anticholinesterase action. Novel carbamates based on the molecular skeletons of furobenzofuran and methanobenzodioxepine have shown potent inhibition of acetylcholinesterase (AChE) or butyrylcholinesterase (BChE), indicating their potential in treating diseases characterized by cholinesterase imbalance, such as Alzheimer's (Luo, Yu, Zhan, Parrish, Deschamps, Kulkarni, Holloway, Alley, Lahiri, Brossi, & Greig, 2005).

β-Amyloid Aggregation Inhibition

Another significant application is in the development of β-amyloid aggregation inhibitors, critical for Alzheimer's disease treatment. Efficient synthesis of derivatives using 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol has led to compounds that effectively inhibit the aggregation of β-amyloid peptides, providing a pathway for therapeutic development (Choi, Seo, Son, & Kang, 2003).

Heterocyclic Compound Synthesis

The versatility of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is further demonstrated in its use for synthesizing heterocyclic compounds. Through three-component coupling reactions with arynes, it contributes to the efficient preparation of benzofurans and coumarins, showcasing its utility in creating diverse organic molecules with potential applications in pharmaceuticals and materials science (Yoshioka, Kohtani, & Miyabe, 2014).

Synthetic Methodologies

Additionally, the compound is instrumental in developing new synthetic methodologies, including palladium-catalyzed reactions for synthesizing substituted dihydrofurans and benzofurans. Such methodologies expand the toolkit available for organic synthesis, enabling the creation of novel compounds with varied biological activities (Yoshida, Morishita, Fujita, & Ihara, 2004).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Future Directions

Benzofuran derivatives, such as 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol, have potential applications in the field of drug discovery due to their wide array of biological activities . Future research could focus on exploring these activities further and developing new therapeutic agents based on the benzofuran scaffold .

Mechanism of Action

properties

IUPAC Name

7-bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9BrO3/c1-12-5-2-6-8(11)4-13-9(6)7(10)3-5/h2-3,8,11H,4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYHMKKGZKOJEBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C(=C1)Br)OCC2O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9BrO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol

CAS RN

1564844-06-9
Record name 7-bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.